molecular formula Xe B084050 Xenon XE-127 CAS No. 13994-19-9

Xenon XE-127

Cat. No.: B084050
CAS No.: 13994-19-9
M. Wt: 126.90518 g/mol
InChI Key: FHNFHKCVQCLJFQ-AHCXROLUSA-N
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Description

Xenon Xe-127 is a radioactive isotope of the noble gas xenon. It is primarily used in medical imaging and diagnostic studies due to its radioactive properties. This compound has a half-life of approximately 36.345 days and decays to iodine-127 through electron capture .

Preparation Methods

Xenon Xe-127 is produced by the proton bombardment of a cesium-133 chloride target. The process involves high-energy protons striking the cesium-133 chloride, resulting in the formation of this compound . The xenon gas is then extracted by dissolving the salt and using helium to release the xenon . This method is primarily used for industrial production due to its efficiency and yield.

Chemical Reactions Analysis

Xenon Xe-127, like other noble gases, is generally chemically inert. it can undergo certain reactions under specific conditions:

Common reagents for these reactions include fluorine gas and oxygen. The major products formed are xenon fluorides and oxides.

Mechanism of Action

The primary mechanism of action for xenon Xe-127 in medical imaging involves its radioactive decay, which emits gamma rays. These gamma rays are detected by imaging equipment to create detailed images of the lungs and other organs . The molecular targets and pathways involved are primarily related to its interaction with biological tissues during imaging.

Comparison with Similar Compounds

Xenon Xe-127 is often compared with other xenon isotopes such as xenon-133 and xenon-129:

This compound’s longer half-life and higher photon energy make it suitable for specific diagnostic applications where prolonged imaging is required.

Similar Compounds

  • Xenon-133
  • Xenon-129
  • Xenon-131m

This compound stands out due to its unique combination of half-life and photon energy, making it a valuable tool in both medical and environmental research.

Biological Activity

Xenon-127 (Xe-127) is a stable isotope of xenon with significant applications in medical imaging, particularly in lung function studies. Its favorable physical and biological properties make it a valuable agent for various diagnostic procedures. This article explores the biological activity of Xe-127, emphasizing its applications, comparative studies with other isotopes, and research findings.

Overview of Xenon-127

Xenon-127 has a half-life of approximately 36.4 days , making it more stable than other xenon isotopes like Xe-133, which has a shorter half-life of about 5.2 days . This stability allows for longer shelf life and less frequent replenishment in clinical settings. Xe-127 is primarily utilized in ventilation scanning for evaluating pulmonary function.

Biological Activity and Applications

1. Lung Function Studies:
Xe-127 has been shown to provide lower radiation doses compared to other radionuclides like Xe-133 during lung function studies. A study indicated that using Xe-127 resulted in a significant reduction in radiation exposure while maintaining effective imaging capabilities .

2. Comparison with Xenon-133:
Research comparing Xe-127 to Xe-133 has demonstrated that Xe-127 yields higher counting rates and better image resolution during scintillation imaging. In clinical trials involving patients with various lung diseases, Xe-127 was found to be preferable due to:

  • Higher photon yield.
  • Lower patient radiation dose.
  • Compatibility with prior perfusion studies using Tc-99m radiopharmaceuticals .

Case Studies

Case Study 1: Clinical Comparison of Xe-127 and Xe-133
A clinical trial involving 19 patients assessed the efficacy of both isotopes in ventilation studies. Results showed that:

  • Counting Rates: Xe-127 provided significantly higher counting rates than Xe-133.
  • Image Quality: While subjective assessments did not show marked differences, objective measurements indicated improved resolution with Xe-127 .

Case Study 2: Standardization for Monitoring Stations
Xe-127 has been standardized for use in remote radio-xenon monitoring stations due to its robust detection efficiency and longer half-life compared to other isotopes. This standardization enhances the reliability of monitoring nuclear activities, making Xe-127 an essential tool for environmental safety and nuclear non-proliferation efforts .

Research Findings

Study Focus Findings
Radiation Dose ComparisonXe-127 provides the lowest radiation dose among xenon isotopes during lung function studies.
Clinical EfficacyHigher counting rates and lower radiation exposure make Xe-127 preferable for ventilation imaging.
Standardization MethodsSuccessful standardization of Xe-127 enhances its use in monitoring nuclear activities with high detection efficiency.

Q & A

Basic Research Questions

Q. How does Xe-127 compare to Xe-133 in ventilation-perfusion studies, and how can experimental protocols be optimized for Xe-127?

Xe-127 offers higher photon energies (172 keV, 203 keV, 375 keV) compared to Xe-133 (81 keV), enabling better post-perfusion ventilation imaging due to reduced interference with Tc-99m-based perfusion agents . To optimize protocols, ensure sequential imaging: first perform Tc-99m MAA perfusion scans to identify defects, then administer Xe-127 for ventilation studies. Use high-resolution gamma cameras with energy windows tuned to Xe-127’s photopeaks to minimize scatter .

Q. What are the critical factors in designing a safe laboratory setup for Xe-127 handling?

Safety protocols must include negative-pressure ventilation systems to prevent airborne contamination and charcoal filters ("xenon traps") to capture exhaled Xe-127 . Radiation shielding should account for its higher photon energy (375 keV), requiring thicker lead shielding compared to Xe-133. Regular airflow monitoring and dose-rate measurements are essential .

Q. How can researchers address the high production costs of Xe-127 in preclinical studies?

Xe-127 is produced via proton bombardment of natural xenon gas or cesium targets at energies >33 MeV, but yields are low . To reduce costs, collaborate with facilities capable of isotope enrichment (e.g., cyclotron labs) and optimize gas recycling systems during experiments to recover unused Xe-127 .

Q. What methodologies are recommended for quantifying Xe-127 activity in biological samples?

Use gamma spectrometry with energy windows set to 172–375 keV. Calibrate detectors using standardized Xe-127 sources, and apply decay corrections based on its 36.4-day half-life. For compressed gas-phase samples, account for density variations using the specific activity values (2.8E4 Bq/g uncompressed; 2.8E4 Bq/g compressed) .

Q. How can Tc-99m imaging be integrated with Xe-127 ventilation studies without cross-interference?

Xe-127’s higher photon energies allow simultaneous acquisition with Tc-99m (140 keV) by using energy discrimination. Position the subject using Tc-99m-derived anatomical markers (e.g., posterior oblique views) to align Xe-127 ventilation scans . Validate alignment via computational overlays of perfusion and ventilation maps .

Advanced Research Questions

Q. What statistical approaches resolve contradictions in regional ventilation data from Xe-127 studies?

Factor analysis of dynamic structures (FADS) can disentangle conflicting kinetics by decomposing time-series images into compartments (e.g., fast-clearing lower lung regions vs. slow-clearing upper regions). Use FADS-derived compartmental models to quantify ventilation heterogeneity and correlate with clinical parameters (e.g., COPD severity) .

Q. How can dynamic Xe-127 imaging protocols be optimized for high temporal resolution?

Implement rapid sequential imaging (5-second intervals) during washout phases to capture kinetic profiles. Use iterative reconstruction algorithms to reduce noise in low-count frames. Validate against gold-standard methods like Kr-81m imaging, which provides near-instantaneous ventilation snapshots .

Q. What experimental designs mitigate isotopic contamination in Xe-127 production?

During proton bombardment of cesium targets, monitor for co-production of Xe-129m (t½ = 8.9 days) via gamma spectroscopy (196 keV line). Employ gas chromatography to separate Xe-127 from contaminants, leveraging differences in atomic mass and decay properties .

Q. How can Xe-127 be used in multi-isotope studies to assess pulmonary gas exchange?

Combine Xe-127 ventilation scans with Tc-99m perfusion imaging and Kr-81m (if available) for simultaneous V/Q mapping. Use dual-head gamma cameras with energy discrimination to separate signals. Computational registration of images (e.g., using landmark-based algorithms) ensures spatial accuracy .

Q. What are the limitations of Xe-127 in longitudinal studies of chronic lung disease?

Xe-127’s long half-life (36.4 days) increases radiation burden, limiting repeat studies. Mitigate this by using low-dose protocols (≤10 MBq) and computational dose extrapolation from single-time-point data. Compare with Xe-133 (t½ = 5.2 days) for acute-phase studies .

Q. Methodological Tables

Table 1: Key Properties of Xe-127 vs. Xe-133

PropertyXe-127Xe-133Reference
Photon Energies (keV)172, 203, 37581
Half-Life36.4 days5.2 days
Specific Activity (Bq/g)2.8E4 (uncompressed)1.9E5 (uncompressed)
Clinical UsePost-perfusion ventilationAcute-phase ventilation

Table 2: Recommended Protocols for Xe-127 Imaging

ParameterRecommendationReference
Administered Activity10–20 MBq (low-dose) for human studies
Imaging Interval5-second frames during washout
Energy Window170–380 keV (dual windows for scatter correction)
Safety MeasuresNegative-pressure room, charcoal traps

Properties

CAS No.

13994-19-9

Molecular Formula

Xe

Molecular Weight

126.90518 g/mol

IUPAC Name

xenon-127

InChI

InChI=1S/Xe/i1-4

InChI Key

FHNFHKCVQCLJFQ-AHCXROLUSA-N

SMILES

[Xe]

Isomeric SMILES

[127Xe]

Canonical SMILES

[Xe]

Key on ui other cas no.

13994-19-9

Synonyms

127Xe radioisotope
Xe-127 radioisotope
Xenon-127

Origin of Product

United States

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